Cas no 156684-90-1 (1,2-Difluoro-3-(pentyloxy)benzene)

1,2-Difluoro-3-(pentyloxy)benzene structure

156684-90-1 structure

Product Name:1,2-Difluoro-3-(pentyloxy)benzene

CAS No:156684-90-1

MF:C₁₁H₁₄F₂O

MW:200.225070476532

CID:91965

PubChem ID:19103800

Update Time:2025-04-18

1,2-Difluoro-3-(pentyloxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1,2-Difluoro-3-(pentyloxy)benzene
- 1-PETYLOXY-2,3-DIFLUOROBENZENE
- 1-Pentyloxy-2,3-difluorobenzene
- 2,3-difluoro-1-pentoxybenzene
- A3442
- AK119678
- KB-216322
- SureCN8753757
- 3-Pentyloxy-1,2-difluorobenzene
- Benzene, 1,2-difluoro-3-(pentyloxy)-
- 1,2-difluoro-3-pentoxybenzene
- pentyloxy-2,3-difluorobenzene
- DTXSID00598119
- 156684-90-1
- AKOS015890526
- TURDUWIAVOAIEL-UHFFFAOYSA-N
- SCHEMBL8753757
- MDL： MFCD12913616
- Inchi： 1S/C11H14F2O/c1-2-3-4-8-14-10-7-5-6-9(12)11(10)13/h5-7H,2-4,8H2,1H3
- InChI Key： TURDUWIAVOAIEL-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1OCCCCC)F

Computed Properties

Exact Mass: 200.10132
Monoisotopic Mass: 200.101
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2A^2
XLogP3: 3.9

Experimental Properties

Density: 1.065±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 230.6±20.0 ºC (760 Torr),
Flash Point: 100.1±17.7 ºC,
Refractive Index: 1.459
Solubility: Almost insoluble (0.018 g/l) (25 º C),
PSA: 9.23
LogP: 3.53380

1,2-Difluoro-3-(pentyloxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019089779-10g	1,2-Difluoro-3-(pentyloxy)benzene	156684-90-1	95%	10g	400.00 USD	2021-06-17
TRC	D078970-500mg	1,2-Difluoro-3-(pentyloxy)benzene	156684-90-1		500mg	$ 190.00	2022-06-06
TRC	D078970-1000mg	1,2-Difluoro-3-(pentyloxy)benzene	156684-90-1		1g	$ 310.00	2022-06-06
TRC	D078970-2500mg	1,2-Difluoro-3-(pentyloxy)benzene	156684-90-1		2500mg	$ 620.00	2022-06-06
Ambeed	A250080-5g	1,2-Difluoro-3-(pentyloxy)benzene	156684-90-1	95+%	5g	$203.0	2024-04-23
Crysdot LLC	CD12137726-10g	1,2-Difluoro-3-(pentyloxy)benzene	156684-90-1	95+%	10g	$299	2024-07-23

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